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Compound of Interest

Compound Name: Hexamethylenediamine phosphate

Cat. No.: B099193 Get Quote

Hexamethylenediamine Phosphate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexamethylenediamine
Phosphate, a chemical compound with growing interest in materials science and chemical

synthesis. This document details its chemical identity, properties, synthesis, applications, and

safety protocols, presented in a format tailored for researchers and professionals in scientific

fields.

Chemical Identity and Properties
Hexamethylenediamine phosphate is an organic salt formed from the acid-base reaction

between the organic base hexamethylenediamine and phosphoric acid.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 17558-97-3[2]

Molecular Formula C₆H₁₉N₂O₄P[2]

IUPAC Name hexane-1,6-diamine;phosphoric acid[2]

InChI Key COVSKPKHYJXXHY-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 214.20 g/mol [2]

Appearance
White crystalline solid (inferred from parent

compounds)

Solubility Expected to be soluble in water[1]

Note: Experimental data on the specific physicochemical properties of

Hexamethylenediamine phosphate, such as melting point and exact solubility, are not widely

published. The properties of its parent compound, hexamethylenediamine, include a melting

point of 42-45°C and high water solubility (490 g/L at 20°C).[3] The salt form is expected to

have a higher melting point and enhanced water solubility.

Synthesis
The synthesis of hexamethylenediamine phosphate is a direct acid-base neutralization

reaction.[1] Hexamethylenediamine, a difunctional organic base, reacts with the triprotic

phosphoric acid to form the salt.[1]

Experimental Protocol: General Synthesis
While specific, scaled-up industrial synthesis protocols are not readily available in public

literature, a laboratory-scale synthesis can be performed based on fundamental chemical

principles.
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Materials:

Hexamethylenediamine (C₆H₁₆N₂)

Phosphoric acid (H₃PO₄)

Suitable solvent (e.g., deionized water or ethanol)

Crystallization dish

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Procedure:

Dissolve a known molar quantity of hexamethylenediamine in the chosen solvent in a beaker

with a magnetic stir bar.

Slowly add a stoichiometric equivalent of phosphoric acid to the hexamethylenediamine

solution while stirring continuously. The reaction is exothermic, so the addition should be

controlled to manage the temperature.

Monitor the pH of the solution. The target pH should be near neutral, indicating the

completion of the neutralization reaction.

Once the reaction is complete, the resulting solution of hexamethylenediamine phosphate
can be concentrated by evaporating the solvent.

Allow the concentrated solution to cool slowly to facilitate crystallization.

The resulting crystals can be collected by filtration, washed with a small amount of cold

solvent to remove any unreacted starting materials, and then dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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